Cas no 1807073-91-1 (2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1807073-91-1
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880519
• Update Time: 2025-06-08

2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)5-1-4(2-7(18)19)8(10(13,14)15)6(3-16)17-5/h1,9H,2H2,(H,18,19)
• InChI Key： CQYXNNDGNLEASW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(F)F)C=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid

Introduction to 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1807073-91-1)

2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid, identified by its CAS number 1807073-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties, which make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid incorporates multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups. These fluorine-containing moieties are strategically positioned within the pyridine ring, which enhances the compound's lipophilicity and metabolic stability. Such structural features are highly desirable in drug development, as they can improve pharmacokinetic profiles, including bioavailability and half-life.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. The presence of electron-withdrawing groups such as cyano and fluorine atoms contributes to the compound's reactivity and potential interactions with biological targets. This has led to extensive exploration of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid in various pharmacological studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The acetic acid moiety at the 4-position provides a reactive site for further functionalization, allowing chemists to tailor the structure for specific biological functions. This flexibility has made 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid a popular choice for researchers working on drug discovery programs.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the fluorinated pyridine core can effectively interact with biological targets such as enzymes and receptors, modulating their activity. These insights have guided experimental efforts to optimize the compound's pharmacological properties, leading to promising candidates for further development.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups, in particular, demands specialized techniques to ensure high yield and purity. Researchers have developed innovative synthetic pathways that leverage transition metal catalysis and electrochemical methods to achieve efficient fluorination.

In addition to its pharmaceutical applications, 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated compounds are increasingly employed due to their stability and charge transport capabilities. This dual functionality underscores the versatility of this compound and its potential across multiple scientific disciplines.

As research continues to uncover new applications for fluorinated pyridines, the demand for high-quality intermediates like 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid is expected to rise. The compound's well-documented synthetic routes and favorable physicochemical properties make it an indispensable tool for both academic and industrial researchers. By leveraging this molecule, scientists can accelerate the discovery and development of novel compounds with therapeutic potential.

The future of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetic acid lies in its continued exploration across various fields. As new synthetic methodologies emerge and computational tools become more sophisticated, researchers will be able to harness its full potential more effectively. Whether used as a starting material for drug synthesis or as a component in advanced materials, this compound exemplifies the importance of specialized intermediates in driving scientific progress.